1. Home
  2. Product
  3. 9,10-Bis[N,N-di-(p-tolyl)-amino]anthracene
9,10-Bis[N,N-di-(p-tolyl)-amino]anthracene 9,10-Bis[N,N-di-(p-tolyl)-amino]anthracene A proteolytic enzyme in the serine protease family found in many tissues which converts PLASMINOGEN to FIBRINOLYSIN. It has fibrin-binding activity and is immunologically different from UROKINASE-TYPE PLASMINOGEN ACTIVATOR. The primary sequence, composed of 527 amino acids, is identical in both the naturally occurring and synthetic proteases.
Brand Name: Vulcanchem
CAS No.: 177799-16-5
VCID: VC21267266
InChI: InChI=1S/C42H36N2/c1-29-13-21-33(22-14-29)43(34-23-15-30(2)16-24-34)41-37-9-5-7-11-39(37)42(40-12-8-6-10-38(40)41)44(35-25-17-31(3)18-26-35)36-27-19-32(4)20-28-36/h5-28H,1-4H3
SMILES: CC1=CC=C(C=C1)N(C2=CC=C(C=C2)C)C3=C4C=CC=CC4=C(C5=CC=CC=C53)N(C6=CC=C(C=C6)C)C7=CC=C(C=C7)C
Molecular Formula: C42H36N2
Molecular Weight: 568.7 g/mol

9,10-Bis[N,N-di-(p-tolyl)-amino]anthracene

CAS No.: 177799-16-5

Cat. No.: VC21267266

Molecular Formula: C42H36N2

Molecular Weight: 568.7 g/mol

* For research use only. Not for human or veterinary use.

9,10-Bis[N,N-di-(p-tolyl)-amino]anthracene - 177799-16-5

Specification

Description A proteolytic enzyme in the serine protease family found in many tissues which converts PLASMINOGEN to FIBRINOLYSIN. It has fibrin-binding activity and is immunologically different from UROKINASE-TYPE PLASMINOGEN ACTIVATOR. The primary sequence, composed of 527 amino acids, is identical in both the naturally occurring and synthetic proteases.
CAS No. 177799-16-5
Molecular Formula C42H36N2
Molecular Weight 568.7 g/mol
IUPAC Name 9-N,9-N,10-N,10-N-tetrakis(4-methylphenyl)anthracene-9,10-diamine
Standard InChI InChI=1S/C42H36N2/c1-29-13-21-33(22-14-29)43(34-23-15-30(2)16-24-34)41-37-9-5-7-11-39(37)42(40-12-8-6-10-38(40)41)44(35-25-17-31(3)18-26-35)36-27-19-32(4)20-28-36/h5-28H,1-4H3
Standard InChI Key FWXNJWAXBVMBGL-UHFFFAOYSA-N
SMILES CC1=CC=C(C=C1)N(C2=CC=C(C=C2)C)C3=C4C=CC=CC4=C(C5=CC=CC=C53)N(C6=CC=C(C=C6)C)C7=CC=C(C=C7)C
Canonical SMILES CC1=CC=C(C=C1)N(C2=CC=C(C=C2)C)C3=C4C=CC=CC4=C(C5=CC=CC=C53)N(C6=CC=C(C=C6)C)C7=CC=C(C=C7)C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19